Cas no 1805624-74-1 (4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid
• CAS No: 1805624-74-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883494
• Update Time: 2025-05-21

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-5-3-13-4(2-6(14)15)8(10)7(5)9(11)12/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： KWPSHRBTSFZQJB-UHFFFAOYSA-N
• SMILES： FC1C(CC(=O)O)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic Acid: A Comprehensive Overview

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid (CAS No. 1805624-74-1) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological and chemical properties. The molecule features a pyridine ring substituted with a difluoromethyl group at position 4, a fluoro group at position 3, and a methoxy group at position 5, along with an acetic acid moiety at position 2. These substituents contribute to the compound's distinct physical and chemical characteristics, making it a valuable compound for research and development.

The synthesis of 4-(difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid involves a series of well-defined organic reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for further studies. The compound's structure has been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the spatial arrangement of the substituents on the pyridine ring, which is crucial for understanding its reactivity and functionality.

One of the most promising applications of 4-(difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid lies in its potential as a building block for drug discovery. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have explored the compound's ability to inhibit key enzymes involved in metabolic pathways, suggesting its potential as a lead molecule for developing novel therapeutic agents. Additionally, the presence of fluorine atoms in the molecule enhances its lipophilicity and bioavailability, making it an attractive candidate for drug design.

Another area of interest is the use of 4-(difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid in materials science. The compound's electronic properties make it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of advanced electronic devices. Furthermore, the compound's stability under thermal and oxidative conditions has been evaluated, demonstrating its suitability for high-performance materials.

In recent years, there has been growing interest in the environmental impact of synthetic compounds like 4-(difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid. Studies have been conducted to assess its biodegradability and toxicity levels under different environmental conditions. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its degradation process. However, further research is required to fully understand its long-term effects on ecosystems and human health.

The development of efficient analytical methods for detecting and quantifying 4-(difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid has also been a focus of recent research efforts. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has been employed to develop sensitive and selective methods for detecting trace amounts of the compound in complex matrices. These methods have potential applications in quality control during synthesis, as well as in environmental monitoring to assess contamination levels.

In conclusion, 4-(difluoromethyl)-3-fluoro-5-methoxypyridine-2-acetic acid (CAS No. 1805624-74-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in drug discovery, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is expected to play an increasingly important role in both academic and industrial settings.